N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide

• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol
• IUPAC Name: N-(2,5-dimethylpyrazol-3-yl)-N-hydroxymethanimidamide
• InChI: InChI=1S/C6H10N4O/c1-5-3-6(9(2)8-5)10(11)4-7/h3-4,7,11H,1-2H3
• InChI Key: IJPCDEUBTWNIOL-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)N(C=N)O)C

Description

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide is a chemical compound that belongs to the class of pyrazole derivatives Pyrazoles are five-membered heterocyclic compounds containing two adjacent nitrogen atoms

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide typically involves the reaction of 1,3-dimethyl-1H-pyrazole-5-carboxylic acid with hydroxylamine hydrochloride under specific conditions. The reaction is carried out in the presence of a base such as sodium hydroxide, which facilitates the formation of the desired product. The reaction mixture is usually heated to a temperature of around 80-100°C for several hours to ensure complete conversion.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of large-scale reactors and continuous flow systems to optimize yield and efficiency. The reaction conditions are carefully controlled to maintain the desired temperature and pH levels, and the product is purified using techniques such as crystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The compound can participate in nucleophilic substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often involve reagents like sodium hydroxide (NaOH) or potassium carbonate (K2CO3).

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while reduction can produce amines or alcohols. Substitution reactions can result in the formation of various substituted pyrazole derivatives.

Scientific Research Applications

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide has several applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as a catalyst in chemical processes.

Mechanism of Action

The mechanism of action of N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(1,3-Dimethyl-1H-pyrazol-5-yl)methylamine
• N-(1,3-Dimethyl-1H-pyrazol-5-yl)thiourea
• 3-(tert-Butyl)-N-(4-methoxybenzyl)-1-methyl-1H-pyrazol-5-amine

Uniqueness

N-(1,3-Dimethyl-1H-pyrazol-5-yl)-N-hydroxyformimidamide is unique due to its specific structural features, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.